Cas no 7177-48-2 (Ampicillin trihydrate)

• Product Name: Ampicillin trihydrate
• CAS No: 7177-48-2
• Molecular Formula: C₁₆H₁₉N₃O₄S
• Molecular Weight: 349.4048
• MDL: MFCD00072036
• CID: 47272
• PubChem ID: 87560211

Ampicillin trihydrate Properties

Names and Identifiers

• Ampicillin Trihydrate
• (2S,5R,6R)-6-[(R)-2-Amino-2-phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 4-Thia-1-azabicyclo[3.2.0] heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, [2S-[2alpha, 5alpha, 6beta(S*)]]-
• 6-[(Aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0] heptane-2-carboxylic acid
• 6-[D(-)-alpha-aminophenylacetamido]penicillanic acid
• Adobacillin
• Alpen
• Amblosin
• Amfipen
• amino]-3,3,-dimethyl-7-oxo-4-thia-1-azabicyclo
• Aminobenzylpenicillin
• Amipenix
• Amipenix S
• Ampi-Bol
• Ampicillin
• Ampicillin A
• Ampicillin Sulbactam
• Ampicin
• Ampicina
• Ampicyn
• Ampilar
• Ampimed
• Ampipenin
• Ampi-Tablinen
• Amplisom
• Amplital
• Ampy-Penyl
• Austrapen
• Binotal
• Bonapicillin
• Britacil
• Copharcilin
• D(-)-alpha-aminobenzylpenicillin
• D(-)-aplha-aminobenzylpenicillin
• Doktacillin
• Grampenil
• Guicitrina
• Marisilan
• Nuvapen
• Omnipen
• Pen-Bristol
• Penbritin
• Penbrock
• Penicline
• Penstabil
• Pentrexyl
• Polycillin
• Ponecil
• QI Damp
• Rosampline
• Synpenin
• Tokiocillin
• Totacillin
• Totalciclina
• Totapen
• Ultrabion
• Unasyn
• Viccillin
• Wymox
• AMPICILLIN TRIHYDRATE USP
• Ampicillin trihydrate, Comet assay grade
• Aminobenzylpenicillin trihydrate
• D-(?)-α-Aminobenzylpenicillin
• D-(-)-α-Aminobenzylpenicillin Trihydrate
• D-(-)-6-(2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid trihydrate
• 氨苄西林（氨苄青霉素）
• Ampicillin acid
• Amcill
• Ampicilline
• Principen
• Ampicillinum
• Ampicilina
• Novo-ampicillin
• D-Ampicillin
• D-(-)-Ampicillin
• Ultrabron
• Racenacillin
• Pentrexl
• Orbicilina
• Delcillin
• Ampifarm
• Ampichel
• Trifacilina
• Texcillin
• Servicillin
• Roscillin
• Penbristol
• Norobrittin
• Lifeampil
• Amplacilina
• Ampiscel
• Adobacilli

• MDL： MFCD00072036
• InChIKey： AVKUERGKIZMTKX-NJBDSQKTSA-N
• Inchi： 1S/C16H19N3O4S/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23)/t9-,10-,11+,14-/m1/s1
• SMILES： S1C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])C([C@@]([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H])=O)=O

Computed Properties

• Exact Mass: 403.14100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 349.109627
• Heavy Atom Count: 24
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• XLogP3: -1.1
• Surface Charge: 0
• Topological Polar Surface Area: 138

Experimental Properties

• LogP: 1.15430
• PSA: 165.72000
• Merck: 586
• Refractive Index: 265 ° (C=0.1, H2O)
• Water Partition Coefficient: 0.1-1 g/100 mL at 21 ºC
• Boiling Point: 683.9°C at N/A mmHg
• Melting Point: 202°C(dec.)(lit.)
• Flash Point: 87 °C
• Solubility: NH4OH 1 M: 50 mg/mL, clear, colorless
• Color/Form: Powder
• Solubility: Not available
• pka: 2.5 (COOH)(at 25℃)
• Specific Rotation: +280° - +305° (c=0.5, H2O)
• Density: 0.9800

Ampicillin trihydrate Security Information

• Symbol:
• RTECS：XH8425000
• WGK Germany：2
• Safety Instruction： S22; S26; S36/37; S36
• Risk Phrases：R36/37/38; R42/43
• Dangerous goods sign：
• Hazard Statement： H315,H317,H319,H334,H335
• Warning Statement： P261,P280,P305+P351+P338,P342+P311
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：Ⅲ
• Risk Phrases： R36/37/38;R42/43
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Ampicillin trihydrate Customs Data

• HS CODE：2941101100
• Customs Data：

  China Customs Code:

  2941101100

Related Categories

• Other Chemical Reagents